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Compound of Interest

Compound Name: Mat2A-IN-11

Cat. No.: B12379512 Get Quote

Technical Support Center: Mat2A-IN-11
Welcome to the technical support center for Mat2A-IN-11. This resource provides researchers,

scientists, and drug development professionals with comprehensive guidance on the solubility

and stability of Mat2A-IN-11 in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting Mat2A-IN-11?

A1: The recommended solvent for preparing stock solutions of Mat2A-IN-11 is dimethyl

sulfoxide (DMSO). It is a polar, aprotic solvent capable of dissolving many organic compounds

that are not soluble in aqueous solutions[1]. For in vivo experiments, co-solvents such as

PEG300, Tween 80, and saline may be required for further dilution[2][3].

Q2: How should I prepare a stock solution of Mat2A-IN-11 in DMSO?

A2: To prepare a stock solution, add the appropriate volume of high-purity, anhydrous DMSO to

the vial containing the powdered Mat2A-IN-11. To aid dissolution, you can gently warm the

solution to 37°C or use sonication in an ultrasonic bath[2][4]. It is crucial to use newly opened

or properly stored anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can significantly

impact the solubility of the compound[3][5].

Q3: What is the solubility of Mat2A-IN-11 in DMSO?
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A3: Mat2A-IN-11, also known as MAT2A Allosteric inhibitor 1, is a potent inhibitor of methionine

adenosyltransferase 2A (MAT2A) with an IC50 of 6.8 nM[6][7][8]. While specific solubility data

for Mat2A-IN-11 is not publicly available, the table below summarizes the solubility of other

commercially available Mat2A inhibitors in DMSO to provide a reference range.

Compound
Solubility in DMSO

(mg/mL)

Solubility in DMSO

(mM)
Notes

MAT2A inhibitor 2 23.33 mg/mL 63.78 mM
Sonication is

recommended.

MAT2A inhibitor 4 250 mg/mL 906.62 mM
Ultrasonic assistance

is needed.

MAT2A inhibitor

(unspecified)
5 mg/mL 9.49 mM N/A

Q4: How should I store the solid compound and its DMSO stock solution?

A4: Proper storage is critical to maintain the integrity and activity of Mat2A-IN-11. The following

table provides recommended storage conditions. Stock solutions should be aliquoted into

smaller volumes to avoid repeated freeze-thaw cycles, which can lead to degradation[2][3][4].

Form Storage Temperature Duration

Solid Powder -20°C 3 years

In DMSO -80°C 6 months

In DMSO -20°C 1 month

Q5: How stable is Mat2A-IN-11 in DMSO?

A5: While specific stability data for Mat2A-IN-11 is limited, small molecules dissolved in DMSO

are generally stable when stored correctly at -20°C or -80°C in aliquots. However, the presence

of water in DMSO can promote degradation. Furthermore, DMSO itself can sometimes affect

protein stability in biological assays, so it's important to include appropriate solvent controls in
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your experiments[9][10]. For long-term studies, it is advisable to perform periodic quality control

checks on your stock solution.

Q6: What is the maximum recommended concentration of DMSO for cell-based assays?

A6: For most in vitro cell culture experiments, the final concentration of DMSO should not

exceed 0.1% to avoid solvent-induced cellular toxicity or off-target effects[2]. If a higher

concentration is necessary, it is essential to run a vehicle control experiment to assess the

effect of the solvent on the cells[2].

Troubleshooting Guide
Q: I'm having trouble dissolving Mat2A-IN-11 in DMSO. What should I do?

A: If you encounter solubility issues, consider the following steps:

Verify DMSO Quality: Ensure you are using high-purity, anhydrous DMSO. Old or improperly

stored DMSO can absorb moisture, which negatively affects solubility[3][5].

Apply Gentle Heat: Warm the solution to 37°C.

Use Sonication: Place the vial in an ultrasonic bath for a short period to aid dissolution[2][4].

Check Concentration: Re-confirm that you are not attempting to prepare a solution above the

compound's solubility limit.
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Start: Solubility Issue

Is DMSO anhydrous
and high-purity?

Use fresh, anhydrous DMSO

No

Warm to 37°C and/or sonicate

Yes

Is concentration
below limit?

Still not dissolved

Compound Dissolved

Dissolved

Recalculate and prepare
a new solution

No

Yes

Contact Technical Support

Issue persists
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Start: Prepare Stock Solution

Centrifuge vial of
solid Mat2A-IN-11

Calculate required
volume of DMSO

Add anhydrous DMSO
to vial

Vortex to dissolve
(use sonication/heat if needed)

Aliquot into single-use tubes

Store at -20°C or -80°C

End: Stock Solution Ready
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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